Cas no 182678-13-3 (2(3H)-Benzothiazolethione,6-propyl-)

• Product Name: 2(3H)-Benzothiazolethione,6-propyl-
• CAS No: 182678-13-3
• MF: C₁₀H₁₁NS₂
• MW: 209.33103966713
• CID: 113904
• PubChem ID: 10750924
• Update Time: 2025-04-18

2(3H)-Benzothiazolethione,6-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,6-propyl-
• 2(3H)-Benzothiazolethione,6-propyl-(9CI)
• 6-propyl-3H-1,3-benzothiazole-2-thione
• 182678-13-3
• SCHEMBL9016291

• Inchi： 1S/C10H11NS2/c1-2-3-7-4-5-8-9(6-7)13-10(12)11-8/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： VUDLDVLERKDARG-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)CCC)=S

Computed Properties

• Exact Mass: 209.03343
• Monoisotopic Mass: 209.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03